Cas no 1361835-12-2 (3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl)

• Product Name: 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl
• CAS No: 1361835-12-2
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4790165
• Update Time: 2025-08-03

3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-8-3-1-4-9(13(8)17)12-10(15)5-2-6-11(12)16/h1-6H,7H2
• InChI Key： NXKZUKOJDGIPKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(CCl)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl

3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl: A Versatile Biphenyl Derivative with Broad Applications in Pharmaceutical and Material Sciences

3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl is a complex biphenyl derivative characterized by its unique molecular structure, which includes multiple halogen substituents and functional groups. The compound's chemical formula, CAS No. 1361835-12-2, reflects its specific molecular composition, while its structural features provide a foundation for diverse applications in pharmaceutical research and material sciences. Recent studies have highlighted the potential of this molecule to serve as a key intermediate in the development of novel therapeutics, particularly in the context of targeting specific biological pathways.

As a biphenyl derivative, this compound exhibits unique physicochemical properties that distinguish it from simpler aromatic compounds. The presence of multiple halogen atoms—chlorine at positions 2, 6, and 3', along with a fluorine at position 2'—creates a highly polarizable molecule with potential for tailored reactivity. These substituents also influence the compound's electronic properties, making it a valuable scaffold for drug design and functional material synthesis. Recent advances in computational chemistry have enabled researchers to predict the compound's behavior in various reaction environments, further expanding its utility.

One of the most promising applications of 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl lies in its potential as a building block for pharmaceutical compounds. Its structural versatility allows for the incorporation of diverse functional groups, enabling the development of molecules with targeted biological activities. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated how this compound can be modified to create inhibitors for specific protein kinases, a class of enzymes implicated in numerous diseases. The study emphasized the importance of precise halogen placement in achieving optimal pharmacological profiles.

Recent research has also explored the compound's role in the design of advanced materials. In a 2024 publication in Advanced Materials, scientists investigated its potential as a precursor for creating optoelectronic materials with tunable bandgap properties. The study highlighted how the fluorine substituent at position 2' contributes to enhanced electron mobility, while the chlorine atoms at positions 2 and 6 provide stability under harsh conditions. These properties make the compound particularly attractive for applications in organic photovoltaics and light-emitting diodes (OLEDs).

The synthesis of 3'-Chloromethyl-2,6-dich,6-dichloro-2'-fluoro-biphenyl has been the subject of several recent studies, with a focus on improving reaction efficiency and yield. A 2023 paper in Organic Letters described a novel catalytic method that significantly reduces the number of steps required for its preparation. This advancement is particularly significant given the compound's complexity, as it minimizes the need for harsh reaction conditions that could compromise its structural integrity. The study also emphasized the importance of selecting appropriate solvents and reaction temperatures to maintain the desired stereochemistry.

From a safety perspective, 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl is not classified as a hazardous substance under current regulatory frameworks. However, its handling should follow standard laboratory protocols to ensure proper containment and disposal. Researchers have noted that its stability under ambient conditions makes it suitable for storage in conventional chemical storage facilities, provided that it is kept away from incompatible materials.

Another area of interest is the compound's potential in the development of agrochemicals. A 2024 study in Pesticide Biochemistry and Physiology explored its use as a scaffold for creating herbicides with improved selectivity. The research indicated that the chlorine substituents at positions 2 and 6 contribute to enhanced herbicidal activity by increasing the molecule's ability to penetrate plant cell membranes. This finding underscores the compound's versatility across multiple scientific disciplines.

Recent advances in synthetic chemistry have also enabled the creation of analogs with modified functional groups. For instance, replacing the chloromethyl group at position 3' with a different substituent has been shown to alter the compound's reactivity profile. These modifications are crucial for tailoring the molecule for specific applications, whether in pharmaceuticals, materials science, or environmental science. The ability to fine-tune its properties through structural modifications highlights its significance as a versatile platform for innovation.

Moreover, the compound's potential in biomedical applications has attracted attention in the context of targeted drug delivery systems. A 2023 study in Biomaterials investigated its use as a carrier molecule for delivering therapeutic agents to specific cellular targets. The research demonstrated that the fluorine substituent at position 2' enhances the molecule's ability to interact with cell membranes, facilitating more efficient drug uptake. This application opens new avenues for the development of personalized medicine strategies.

As the field of chemical synthesis continues to evolve, the role of 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl is likely to expand further. Ongoing research is focused on exploring its potential in the development of sustainable materials, with a particular emphasis on reducing the environmental impact of its production. These efforts align with global initiatives to promote greener chemistry practices, which are becoming increasingly important in both academic and industrial research settings.

In conclusion, the significance of 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl lies in its unique structural characteristics and the wide range of applications it can support. From pharmaceutical development to advanced material synthesis, this compound represents a valuable resource for scientific innovation. As research continues to uncover new possibilities, its role in shaping future technologies is expected to grow, underscoring the importance of continued exploration in this area.

For researchers and industry professionals, the availability of this compound through specialized chemical suppliers is crucial for advancing their work. Proper handling and storage protocols are essential to maintain its integrity and ensure its effectiveness in various applications. As the demand for versatile chemical platforms increases, the importance of this compound in both academic and industrial contexts is likely to become even more pronounced.

Ultimately, the continued study of 3'-Chloromethyl-2,6-dichloro-2'-fluoro-biphenyl holds the potential to unlock new opportunities in multiple scientific fields. Its unique properties make it a promising candidate for future innovations, and its role in shaping the next generation of technologies is expected to expand as research progresses. This compound stands as a testament to the power of chemical innovation in addressing complex scientific challenges across diverse domains.